1-(1,2-benzoxazol-3-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide

• IUPAC Name: 1-(1,2-benzoxazol-3-yl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)methanesulfonamide
• InChI: InChI=1S/C18H16N2O4S3/c21-18(13-7-9-25-10-13,17-6-3-8-26-17)12-19-27(22,23)11-15-14-4-1-2-5-16(14)24-20-15/h1-10,19,21H,11-12H2
• InChI Key: NAEFKBQAPQWIPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CS(=O)(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Molecular Formula: C18H16N2O4S3
• Molecular Weight: 420.5 g/mol

Description

1-(1,2-benzoxazol-3-yl)-N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]methanesulfonamide is a useful research compound. Its molecular formula is C18H16N2O4S3 and its molecular weight is 420.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis of Benzoxazoles : The compound's synthesis process is explored in a study by Kumar et al. (2008), focusing on one-pot synthesis of 2-substituted benzoxazoles. This approach is significant for efficiently producing benzoxazoles, including those with complex structures like the compound (Kumar, Rudrawar, & Chakraborti, 2008).

• Photophysical Properties : Research by Kauffman and Bajwa (1993) investigates fluorescent properties of compounds related to benzoxazoles. These compounds exhibit excited state intramolecular proton-transfer fluorescence, which could be relevant for understanding the photophysical behavior of the specified compound (Kauffman & Bajwa, 1993).

Molecular Interactions and Reactions

• Selective Mesylation : A study by Kim et al. (1999) on 1H-Benzotriazol-1-yl methanesulfonate offers insights into selective mesylation processes, which may be relevant for understanding reactions involving the compound's methanesulfonate group (Kim, Sung, Choi, & Kim, 1999).

• Synthesis of Ethers and Sulfides : Katritzky et al. (1994) explore the synthesis of α-di- and α-trisubstituted ethers and sulfides, which could be related to the compound's synthesis and its potential reactions with other organic molecules (Katritzky, Jurczyk, Szajda, Shcherbakova, & Lam, 1994).

Biological and Environmental Applications

• MOFs for Sensing and Pesticide Removal : Zhao et al. (2017) discuss metal-organic frameworks (MOFs) constructed from thiophene-functionalized dicarboxylate, which is relevant due to the compound's thiophene group. These MOFs have applications in luminescence sensing and pesticide removal (Zhao, Xu, Qiu, Kang, Wen, & Zhang, 2017).